3-Amino-2-hydroxybenzonitrile

• IUPAC Name: 3-amino-2-hydroxybenzonitrile
• InChI: InChI=1S/C7H6N2O/c8-4-5-2-1-3-6(9)7(5)10/h1-3,10H,9H2
• InChI Key: FMQVUWGTHZPXQU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)N)O)C#N
• Molecular Formula: C7H6N2O
• DSSTOX Substance ID: DTXSID10499461
• Molecular Weight: 134.14 g/mol
• CAS RN: 67608-57-5

Description

3-Amino-2-hydroxybenzonitrile is an organic compound with the molecular formula C7H6N2O. It has a molecular weight of 134.14. It is a solid substance at room temperature.

Molecular Structure Analysis

The InChI code for 3-Amino-2-hydroxybenzonitrile is 1S/C7H6N2O/c8-4-5-2-1-3-6(9)7(5)10/h1-3,10H,9H2. This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

3-Amino-2-hydroxybenzonitrile is a solid at room temperature. It has a density of 1.33g/cm3. Unfortunately, the boiling point is not available.

Scientific Research Applications

Application 1: Green Synthesis of Benzonitrile

• Methods of Application: A novel green benzonitrile synthetic route was proposed with ionic liquid as the recycling agent. The ionic liquid exhibited the multiple roles of co-solvent, catalysis and phase separation, thus the use of metal salt catalyst was eliminated, and no additional catalyst was needed.
• Results or Outcomes: When the molar ratio of benzaldehyde to hydroxylamine was 1:1.5, the volume ratio of paraxylene to ionic liquid was 2:1, the benzaldehyde conversion and benzonitrile yield were both 100% at 120 °C in 2 hours.

Application 2: Spectroscopic Characterization

• Summary of the Application: The molecular structure of 4-(3-aminophenyl)benzonitrile was studied with Density Functional Theory.
• Methods of Application: The study was conducted using Density Functional Theory.
• Results or Outcomes: The results of this study were not provided in the source.

Safety And Hazards

The compound is classified as a warning under the GHS system. It has hazard statements H302, H312, H315, H319, H332, and H335. These indicate that it is harmful if swallowed or in contact with skin, causes skin and eye irritation, and may cause respiratory irritation.

Synthesis routes and methods

Procedure details

A mixture of 6-cyano-2-nitrophenol(600 mg, 1.0 mmol) and tin (II) chloride (3.2 g, 14.4 mmol) in acetic acid(50 mL) was heated at 80° C. under argon. After 2 hours, the starting material has disappeared and the solution was allowed to cool down and then poured into ice. The pH was made slightly basic (pH7-8), by addition of solid NaOH, before being extracted with ethyl acetate. The organic phase was washed with brine, dried over MgSO4 and filtered. The solvent was evaporated and chromatography of the resulting solid on silica gel (4% MeOH/CH2Cl2) gave the desired product(365 mg, 75%). 1H NMR (CD3OD): d 6.92 (d, 1H), 6.85-6.69 (m,2H).